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Compound of Interest

Compound Name: Disodium citrate sesquihydrate

Cat. No.: B8208729 Get Quote

Essential Guidance for Researchers and Scientists on the Safe and Compliant Disposal of

Disodium Citrate Sesquihydrate

Disodium citrate sesquihydrate is a common laboratory chemical generally not classified as

hazardous. However, its disposal requires adherence to institutional and regulatory guidelines

to ensure safety and environmental protection. This document provides a comprehensive, step-

by-step guide for the proper disposal of disodium citrate sesquihydrate and its containers.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for disodium citrate sesquihydrate. While not classified as hazardous for transport, one SDS

notes that it may form combustible dust concentrations in air.[1][2][3][4] Therefore, always

handle the solid material in a well-ventilated area and avoid generating dust. Personal

Protective Equipment (PPE), including safety goggles and gloves, should be worn.

Step-by-Step Disposal Procedure for Disodium Citrate
Sesquihydrate
The guiding principle for all laboratory waste is that disposal plans should be in place before a

chemical is even used.[5] All chemical waste generated in a laboratory is typically considered

hazardous until determined otherwise by the institution's Environmental Health & Safety (EHS)

department.[6]
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Waste Determination: Do not assume that "non-hazardous" means the chemical can be

disposed of in the regular trash or down the drain. Always consult your institution's EHS or a

qualified waste management partner for guidance on the disposal of non-hazardous

chemical waste.[6][7] They will provide specific instructions based on local and national

regulations.

Collection and Storage:

Collect waste disodium citrate sesquihydrate in a designated, properly labeled waste

container.

The container must be compatible with the chemical, in good condition, and kept securely

closed.[6][8]

Store the waste container in a designated satellite accumulation area within the laboratory.

[5]

Labeling:

Clearly label the waste container with "Disodium Citrate Sesquihydrate" and the words

"Hazardous Waste" or as otherwise directed by your institution's EHS.[7]

Include the accumulation start date on the label.[7]

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedure for

requesting a waste pickup from the EHS department or a licensed waste disposal

company.[3][9][10]

Disposal of Empty Containers
The disposal procedure for empty containers of disodium citrate sesquihydrate is as follows:

Thoroughly Empty: Ensure the container is completely empty of any residual solid.

Deface Label: Completely remove or deface the original chemical label to prevent

misidentification.[1][8]
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Dispose as Regular Trash: In most cases, a thoroughly emptied container of a non-

hazardous chemical can be disposed of in the regular trash.[1][2][8] However, it is best

practice to confirm this with your institution's EHS department.

Quantitative Data Summary
The following table summarizes key data for disodium citrate sesquihydrate relevant to its

handling and disposal.

Property Value Source

GHS Classification
Not a hazardous substance or

mixture
[3][11]

Transport Regulation
Not regulated as dangerous

goods (DOT, IATA, IMDG)
[3][4]

Physical Hazard
May form combustible dust

concentrations in air
[2]

Experimental Protocols Cited
This document is a procedural guide and does not cite specific experimental protocols. The

disposal procedures are based on standard laboratory safety guidelines and chemical safety

data sheets.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

disodium citrate sesquihydrate in a laboratory environment.
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Start: Have Disodium Citrate
Sesquihydrate Waste

Consult Safety Data Sheet (SDS)
and Institutional EHS Guidelines

Is the waste considered hazardous
by your institution's EHS?

Follow Hazardous Waste Protocol:
1. Collect in labeled, compatible container.

2. Store in Satellite Accumulation Area.
3. Request EHS pickup.

Yes

Follow Institutional Protocol for
Non-Hazardous Chemical Waste:

Confirm disposal method with EHS
(e.g., specific waste stream, EHS pickup).

No

Is the container completely empty?

No (dispose of
contents first)

Deface or remove the original label.

Yes

Dispose of empty container
in regular trash (confirm with EHS).

End

Click to download full resolution via product page

Caption: Decision workflow for disodium citrate sesquihydrate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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